Cas no 68670-99-5 (Benzo[b]thiophen-3(2H)-one, 7-methyl-)

• Product name: Benzo[b]thiophen-3(2H)-one, 7-methyl-
• CAS No: 68670-99-5
• MF: C₉H₈OS
• MW: 164.224
• CID: 4145187
• PubChem ID: 69030488

Benzo[b]thiophen-3(2H)-one, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-3(2H)-one, 7-methyl-
• 68670-99-5
• 7-methylbenzo[b]thiophen-3(2H)-one
• DTXSID301298538
• SCHEMBL4404550

• Inchi： InChI=1S/C9H8OS/c1-6-3-2-4-7-8(10)5-11-9(6)7/h2-4H,5H2,1H3
• InChI Key： SWKFRDRXEXLATD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 164.02958605g/mol
• Monoisotopic Mass: 164.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų